Cas no 917598-38-0 (Proline, 1-butyl-5-oxo-)

• Product Name: Proline, 1-butyl-5-oxo-
• CAS No: 917598-38-0
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 785789
• PubChem ID: 71428578
• Update Time: 2025-04-19

Proline, 1-butyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Proline, 1-butyl-5-oxo-
• (2S)-1-butyl-5-oxopyrrolidine-2-carboxylic acid
• DTXSID40847299
• 917598-38-0
• 1-Butyl-5-oxo-L-proline

• Inchi： 1S/C9H15NO3/c1-2-3-6-10-7(9(12)13)4-5-8(10)11/h7H,2-6H2,1H3,(H,12,13)/t7-/m0/s1
• InChI Key： UUKCIGJPFKDBGN-ZETCQYMHSA-N
• SMILES： O=C1CC[C@@H](C(=O)O)N1CCCC

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų